Cas no 78904-63-9 (Benzene, (dodecylsulfonyl)-)

• Product Name: Benzene, (dodecylsulfonyl)-
• CAS No: 78904-63-9
• MF: C₁₈H₃₀O₂S
• MW: 310.494604587555
• CID: 533706
• PubChem ID: 11833868
• Update Time: 2025-04-19

Benzene, (dodecylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (dodecylsulfonyl)-
• dodecylsulfonylbenzene
• SCHEMBL5963682
• 78904-63-9
• DTXSID90474231

• Inchi： 1S/C18H30O2S/c1-2-3-4-5-6-7-8-9-10-14-17-21(19,20)18-15-12-11-13-16-18/h11-13,15-16H,2-10,14,17H2,1H3
• InChI Key： STOYPUWKTQLYDO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 310.19665137g/mol
• Monoisotopic Mass: 310.19665137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 42.5Ų